Cas no 1803710-12-4 (Ethyl 3-cyano-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 3-cyano-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1803710-12-4
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 4802557
• Update Time: 2025-10-30

Ethyl 3-cyano-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H9F3N2O2/c1-2-18-9(17)3-7-5-16-6-8(4-15)10(7)11(12,13)14/h5-6H,2-3H2,1H3
• InChI Key： GAUFFMMQYDOUMT-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=CC=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-4-(trifluoromethyl)pyridine-5-acetate

Ethyl 3-cyano-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1803710-12-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-cyano-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1803710-12-4) is a highly valuable intermediate in the realm of pharmaceutical chemistry, playing a pivotal role in the synthesis of various bioactive molecules. Its unique structural features, characterized by the presence of a cyano group, a trifluoromethyl substituent, and an acetic ester moiety, make it a versatile building block for the development of novel therapeutic agents.

The compound's molecular structure, featuring a pyridine core with functional groups strategically positioned, enhances its reactivity and compatibility with multiple synthetic pathways. This makes it particularly useful in the construction of complex heterocyclic scaffolds, which are frequently encountered in modern drug design. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it a sought-after feature in medicinal chemistry.

In recent years, there has been significant interest in the development of small-molecule inhibitors targeting various biological pathways. Ethyl 3-cyano-4-(trifluoromethyl)pyridine-5-acetate has emerged as a key precursor in the synthesis of inhibitors designed to interact with enzymes and receptors involved in cancer, inflammation, and infectious diseases. Its incorporation into drug candidates has led to the discovery of several promising compounds that are currently undergoing preclinical evaluation.

One notable area where this compound has made a significant impact is in the field of oncology. Researchers have leveraged its structural framework to develop kinase inhibitors that exhibit high selectivity and potency against aberrantly activated signaling pathways in cancer cells. The cyano group and trifluoromethyl substituent contribute to the compound's ability to bind tightly to target proteins, thereby disrupting disease-causing molecular interactions.

The acetic ester moiety in Ethyl 3-cyano-4-(trifluoromethyl)pyridine-5-acetate also provides a versatile handle for further chemical modifications. This functionality can be readily converted into other pharmacophores through various transformations, such as hydrolysis or reduction, allowing for the rapid diversification of molecular libraries. Such flexibility is crucial in high-throughput screening campaigns aimed at identifying lead compounds with optimal pharmacokinetic profiles.

Advances in synthetic methodologies have further enhanced the utility of Ethyl 3-cyano-4-(trifluoromethyl)pyridine-5-acetate. Modern techniques, including flow chemistry and catalytic processes, have enabled more efficient and scalable production methods. These innovations not only reduce costs but also minimize waste generation, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

The compound's role extends beyond oncology; it has also been explored in the development of antiviral and anti-inflammatory agents. The trifluoromethyl group's electron-withdrawing properties influence electronic distributions within the molecule, affecting both its reactivity and its interaction with biological targets. This characteristic has been exploited to design molecules that exhibit enhanced binding affinity and improved pharmacological activity.

In conclusion, Ethyl 3-cyano-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1803710-12-4) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural attributes and functional groups make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic solutions. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts.